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Cat. No.: B1206934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acephenanthrylene (CAS No. 201-06-9) is a tetracyclic polycyclic aromatic hydrocarbon

(PAH) with the molecular formula C₁₆H₁₀.[1][2] As an ortho- and peri-fused polycyclic arene, its

unique structure contributes to its distinct chemical and physical properties.[3] This technical

guide provides a comprehensive overview of the available data on acephenanthrylene,

including its physical and chemical characteristics, synthesis, and spectroscopic data. This

document is intended to serve as a valuable resource for researchers and professionals

working with this compound.

Chemical and Physical Properties
The chemical and physical properties of acephenanthrylene are summarized in the tables

below. These values are compiled from various chemical databases and literature sources.

Table 1: General and Physical Properties of
Acephenanthrylene
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Property Value Source(s)

CAS Number 201-06-9 [1][4]

Molecular Formula C₁₆H₁₀ [1][5]

Molecular Weight 202.25 g/mol [3][5]

Appearance Yellow crystalline solid [6]

Melting Point 140-141 °C [6]

Boiling Point 405.7 °C at 760 mmHg [5][6]

Density 1.246 g/cm³ [5][6]

Flash Point 188.6 °C [5][6]

Water Solubility log10WS: -5.93 (calculated) [1]

Octanol/Water Partition

Coefficient (logP)

4.477 (Crippen Calculated

Property)
[1]

Vapor Pressure 2.01E-06 mmHg at 25°C [6]

Refractive Index 1.795 [6]

Table 2: Calculated Thermochemical Properties of
Acephenanthrylene
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Property Value Unit Source

Standard Gibbs Free

Energy of Formation

(ΔfG°)

491.18 kJ/mol [1]

Enthalpy of Formation

at Standard

Conditions (gas,

ΔfH°gas)

367.77 kJ/mol [1]

Enthalpy of Fusion at

Standard Conditions

(ΔfusH°)

24.49 kJ/mol [1]

Enthalpy of

Vaporization at

Standard Conditions

(ΔvapH°)

59.09 kJ/mol [1]

McGowan's

Characteristic Volume

(McVol)

158.460 ml/mol [1]

Critical Pressure (Pc) 3072.75 kPa [1]

Experimental Protocols
Synthesis of Acephenanthrylene
The synthesis of acephenanthrylene has been reported by Scott, Reinhardt, and Roelofs in

1985. The preparation involves a four-step process starting from the cyclization of 4-(5-

acenaphthenyl)butyric acid.[2][7] While the full detailed experimental protocol from the original

publication is not provided here, the general synthetic strategy is outlined below. This synthesis

is a key method for obtaining the acephenanthrylene core structure.

Synthesis Workflow Diagram
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4-(5-Acenaphthenyl)butyric Acid Step 1: Intramolecular
Friedel-Crafts Acylation Ketone Intermediate Step 2: Reduction

(e.g., Wolff-Kishner or Clemmensen) Cyclic Alkane Intermediate Step 3: Dehydrogenation Acephenanthrylene

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of acephenanthrylene.

Characterization Methods
Standard analytical techniques are used to characterize acephenanthrylene.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for the

identification and quantification of acephenanthrylene, particularly in environmental

samples or combustion effluents.[3][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR data for acephenanthrylene
is available in spectral databases, which is crucial for structural elucidation.[9]

Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy: While specific experimental IR

and UV-Vis spectra for acephenanthrylene are not readily available in public domains,

these techniques are generally applicable for the characterization of PAHs.[10] Theoretical

calculations have been used to predict the UV-Vis spectra of related compounds.[11]

Chemical Reactivity and Stability
Acephenanthrylene is a polycyclic aromatic hydrocarbon and is expected to undergo

electrophilic substitution reactions, similar to other PAHs.[12] However, due to the presence of

a vinylic bridge, it is susceptible to photolytic oxidation, which limits its persistence as an

atmospheric pollutant.[2] The reactivity of the 9,10-bond in the related phenanthrene molecule

is high, resembling an alkene double bond, suggesting that the corresponding region in

acephenanthrylene could also be a site for addition reactions.[12]

Biological Activity
There is limited specific information available on the biological activity or signaling pathways of

acephenanthrylene itself. However, PAHs as a class are known for their potential

carcinogenicity and mutagenicity.[8] Studies on derivatives, such as benz[j]aceanthrylene, have
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shown mutagenic activity. Further research is needed to fully elucidate the toxicological profile

of acephenanthrylene.

Conclusion
This technical guide provides a summary of the currently available chemical and physical data

for acephenanthrylene. The quantitative data presented in a structured format, along with an

overview of its synthesis and characterization, should serve as a useful starting point for

researchers and professionals. Further experimental work is required to fully detail its

spectroscopic properties, reactivity, and biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Physical Properties of Acephenanthrylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206934#chemical-and-physical-properties-of-
acephenanthrylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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